Cas no 2229101-06-6 (3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol
• CAS No: 2229101-06-6
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6200687
• PubChem ID: 165673053
• Update Time: 2025-06-11

3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol
• EN300-1762400
• 2229101-06-6

• Inchi： 1S/C11H13F2NO/c1-6-2-10(13)8(3-9(6)12)11(14)4-7(15)5-11/h2-3,7,15H,4-5,14H2,1H3
• InChI Key： VZPJCQCWIJKKLP-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(CC(C1)O)N)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol

Professional Introduction to 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol (CAS No: 2229101-06-6)

3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol, identified by the chemical identifier CAS No: 2229101-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclobutane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both amino and hydroxyl functional groups, coupled with a substituted aromatic ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol incorporates several key features that contribute to its potential utility. The cyclobutane ring provides a rigid scaffold, which can enhance binding affinity and selectivity in biological targets. Additionally, the aromatic ring substituted with fluoro and methyl groups introduces electronic and steric effects that can modulate the compound's interactions with biological systems. The amino group at the cyclobutane position offers opportunities for further chemical modifications, such as coupling reactions or derivatization, which are commonly employed in the synthesis of bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds that exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol has been studied for its potential as an inhibitor of enzymes such as kinases and proteases, which are implicated in diseases like cancer and inflammation. Preliminary studies have suggested that this compound may interfere with the catalytic activity of these enzymes by binding to their active sites, thereby disrupting their function.

The fluorine atoms in the aromatic ring play a crucial role in modulating the pharmacokinetic properties of 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol. Fluorine substitution is a well-established strategy in drug design due to its ability to enhance metabolic stability, improve binding affinity, and influence electronic properties. The presence of two fluorine atoms at the 2 and 5 positions of the aromatic ring increases the lipophilicity of the molecule, potentially facilitating its absorption and distribution within biological systems. This feature is particularly important for compounds intended for oral administration or systemic delivery.

Furthermore, the methyl group at the 4 position of the aromatic ring contributes to steric hindrance around the binding site, which can improve selectivity over off-target enzymes. This selective interaction is crucial for minimizing side effects and improving therapeutic efficacy. The combination of these structural features makes 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in designing derivatives of 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol that exhibit enhanced potency and selectivity. By leveraging these computational methods, scientists can optimize the pharmacological properties of this compound without resorting to extensive experimental screening.

The synthesis of 3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the cyclobutane ring, followed by functional group transformations such as nitration or reduction to introduce the amino group. The introduction of fluorine atoms typically involves halogen exchange or metal-catalyzed cross-coupling reactions. Each step must be carefully controlled to avoid unwanted side products that could compromise the integrity of the final compound.

In conclusion,3-amino-3-(2,5-difluoro-4-methylphenyl)cyclobutan-1-ol (CAS No: 2229101-06) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.